Cas no 828-17-1 (Benzene, 1-methyl-4-(3-pentenyl)-)

828-17-1 structure
Product name:Benzene, 1-methyl-4-(3-pentenyl)-
Benzene, 1-methyl-4-(3-pentenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-methyl-4-(3-pentenyl)-
- 1-methyl-4-pent-3-enylbenzene
- MUHKIWBIYGOXLC-UHFFFAOYSA-N
- 1-Methyl-4-(pent-3-en-1-yl)benzene
- 828-17-1
- 5-(p-tolyl)-2-pentene
- DTXSID30708966
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- Inchi: InChI=1S/C12H16/c1-3-4-5-6-12-9-7-11(2)8-10-12/h3-4,7-10H,5-6H2,1-2H3
- InChI Key: MUHKIWBIYGOXLC-UHFFFAOYSA-N
- SMILES: CC=CCCC1=CC=C(C=C1)C
Computed Properties
- Exact Mass: 160.125200510g/mol
- Monoisotopic Mass: 160.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.9
- Topological Polar Surface Area: 0Ų
Benzene, 1-methyl-4-(3-pentenyl)- Related Literature
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Ian R. Gould,Lynda B. Williams,Garrett D. Shaver,Kristin N. Johnson New J. Chem., 2019,43, 19137-19148
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
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